molecular formula C11H18O3 B8624644 Ethyl 2-hydroxy-3,3-dimethylcyclohex-1-enecarboxylate

Ethyl 2-hydroxy-3,3-dimethylcyclohex-1-enecarboxylate

Cat. No.: B8624644
M. Wt: 198.26 g/mol
InChI Key: ONJYVCKDLFGVBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-hydroxy-3,3-dimethylcyclohex-1-enecarboxylate is a useful research compound. Its molecular formula is C11H18O3 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H18O3

Molecular Weight

198.26 g/mol

IUPAC Name

ethyl 2-hydroxy-3,3-dimethylcyclohexene-1-carboxylate

InChI

InChI=1S/C11H18O3/c1-4-14-10(13)8-6-5-7-11(2,3)9(8)12/h12H,4-7H2,1-3H3

InChI Key

ONJYVCKDLFGVBF-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(C(CCC1)(C)C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 500 mL round-bottomed flask was added diisopropylamine (3.5 mL) in ether (200 mL). After cooling to −30° C., butyllithium (16 mL) (1.6M in hexane) was added slowly. After stirring 30 minutes, the temperature was cooled to −5° C. 2,2-Dimethylcyclohexanone (3 g) was added slowly. The mixture was warmed up to 0° C. and stirred for 1 hour. After cooling to −5° C., hexamethylphosphoramide (8 mL) and ethyl carbonocyanidate (2.5 mL) were added. After stirring at −5° C. for 20 minutes, and warming to room temperature, the reaction was stirred for 1 hour. The mixture was poured into cold water, and the layers were separated. The aqueous layer was extracted with ether (3×20 mL). The combined the organic layers were washed with saturated aqueous NH4Cl (3×20 mL). After drying over Na2SO4, the mixture was filtered and the filtrate was concentrated. The crude product was purified by flash chromatography on silica with 0-10% ethyl acetate in hexanes to provide the title compound.
Quantity
3.5 mL
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
16 mL
Type
reactant
Reaction Step Two
Quantity
3 g
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Quantity
2.5 mL
Type
reactant
Reaction Step Five
Quantity
8 mL
Type
solvent
Reaction Step Five

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